Cas no 690264-31-4 (Pyridine, 5-(4-chlorophenyl)-2-ethynyl-)

• Product Name: Pyridine, 5-(4-chlorophenyl)-2-ethynyl-
• CAS No: 690264-31-4
• MF: C₁₃H₈ClN
• MW: 213.662322044373
• MDL: MFCD31915957
• CID: 1732963
• PubChem ID: 57845328
• Update Time: 2025-05-19

Pyridine, 5-(4-chlorophenyl)-2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(4-chlorophenyl)-2-ethynyl-
• SNBMDVKFHUISRM-UHFFFAOYSA-N
• A1-18299
• 5-(4-chlorophenyl)-2-ethynylpyridine
• DB-413089
• 5-(4-chloro-phenyl)-2-ethynyl-pyridine
• 690264-31-4
• SCHEMBL2322615

• MDL： MFCD31915957
• Inchi： 1S/C13H8ClN/c1-2-13-8-5-11(9-15-13)10-3-6-12(14)7-4-10/h1,3-9H
• InChI Key： SNBMDVKFHUISRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC(C#C)=CC=1

Computed Properties

• Exact Mass: 213.03464
• Monoisotopic Mass: 213.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on Pyridine, 5-(4-chlorophenyl)-2-ethynyl-

Pyridine, 5-(4-chlorophenyl)-2-ethynyl-

The compound Pyridine, 5-(4-chlorophenyl)-2-ethynyl (CAS No. 690264-31-4) is a heterocyclic aromatic compound with a pyridine ring substituted at the 5-position with a 4-chlorophenyl group and at the 2-position with an ethynyl group. This structure introduces unique electronic and steric properties, making it a valuable molecule in various chemical and pharmaceutical applications. Recent studies have highlighted its potential in drug design, particularly in targeting specific protein-protein interactions (PPIs), which are critical in many disease pathways.

The synthesis of Pyridine, 5-(4-chlorophenyl)-2-ethynyl involves a multi-step process that typically begins with the preparation of the pyridine core. The introduction of the ethynyl group at the 2-position is often achieved through a Sonogashira coupling reaction, while the substitution at the 5-position with a 4-chlorophenyl group can be accomplished via nucleophilic aromatic substitution or other coupling reactions. These methods ensure high yields and purity, making the compound suitable for advanced research and development.

One of the most promising applications of Pyridine, 5-(4-chlorophenyl)-2-ethynyl lies in its ability to modulate PPIs. Recent research has demonstrated that this compound can disrupt or stabilize specific interactions between proteins, potentially leading to novel therapeutic strategies for diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound can inhibit the interaction between certain oncogenic proteins, thereby suppressing tumor growth in preclinical models.

In addition to its role in drug discovery, Pyridine, 5-(4-chlorophenyl)-2-ethynyl has also been explored for its potential in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer or as a dopant in organic semiconductors, showing promising results in terms of device efficiency and stability.

The electronic properties of Pyridine, 5-(4-chlorophenyl)-2-ethynyl are further enhanced by the presence of the ethynyl group at the 2-position. This group introduces sp-hybridized carbons, which contribute to increased conjugation and improved charge transport properties. These characteristics make the compound an attractive candidate for use in advanced materials and devices.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of Pyridine, 5-(4-chlorophenyl)-2-ethynyl. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, which are crucial for understanding its behavior in different chemical environments. These studies have also highlighted potential modifications that could further enhance its functionality for specific applications.

In summary, Pyridine, 5-(4-chlorophenyl)-2-ethynyl (CAS No. 690264-31-4) is a versatile compound with significant potential across multiple fields. Its unique structure enables it to play a key role in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize its properties, this compound is poised to become an essential tool in both academic and industrial settings.